1-(2-fluorophenyl)-4-(2-thienylsulfonyl)piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-thiophen-2-ylsulfonylpiperazine
• InChI: InChI=1S/C14H15FN2O2S2/c15-12-4-1-2-5-13(12)16-7-9-17(10-8-16)21(18,19)14-6-3-11-20-14/h1-6,11H,7-10H2
• InChI Key: ORGYYMPXXUWANH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C14H15FN2O2S2
• Molecular Weight: 326.4 g/mol
• Solubility: 15.6 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(2-fluorophenyl)-4-(2-thienylsulfonyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential use in pharmaceutical research. This compound belongs to the class of piperazine derivatives and has shown promising results in various studies related to the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-4-(2-thienylsulfonyl)piperazine involves the modulation of neurotransmitter levels in the brain. This compound acts as a selective serotonin and dopamine reuptake inhibitor, which means that it prevents the reuptake of these neurotransmitters, leading to an increase in their levels in the brain.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-fluorophenyl)-4-(2-thienylsulfonyl)piperazine has significant biochemical and physiological effects on the brain. This compound has been shown to increase the levels of serotonin and dopamine in the brain, leading to an improvement in mood and behavior. It has also been shown to enhance cognitive function and memory retention.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-fluorophenyl)-4-(2-thienylsulfonyl)piperazine in lab experiments is its high affinity for serotonin and dopamine receptors, which makes it an ideal candidate for studying the effects of these neurotransmitters on the brain. However, one of the limitations of using this compound is its potential toxicity, which can lead to adverse effects on the brain and other organs.

Future Directions

There are several future directions that can be explored in the research of 1-(2-fluorophenyl)-4-(2-thienylsulfonyl)piperazine. One possible direction is the study of its potential use in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease. Another possible direction is the development of new derivatives of this compound with improved pharmacological properties and reduced toxicity. Additionally, more studies are needed to determine the long-term effects of this compound on the brain and other organs.
In conclusion, 1-(2-fluorophenyl)-4-(2-thienylsulfonyl)piperazine is a promising compound that has shown potential use in the treatment of various neurological disorders. Its high affinity for serotonin and dopamine receptors makes it an ideal candidate for studying the effects of these neurotransmitters on the brain. However, more research is needed to fully understand its pharmacological properties and potential toxicity.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-(2-thienylsulfonyl)piperazine involves the condensation of 2-fluoroaniline and 2-thiophenesulfonyl chloride with piperazine in the presence of a suitable base. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

1-(2-fluorophenyl)-4-(2-thienylsulfonyl)piperazine has been extensively studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. Studies have shown that this compound has a high affinity for serotonin and dopamine receptors, which are known to play a crucial role in the regulation of mood and behavior.